Rabenosyn-5 (541-552)

Specification

Introduction

Molecular Identity and Basic Properties

Rabenosyn-5 (541-552) is a short peptide with the amino acid sequence SLHTRTRSLDFR derived from positions 541-552 of the full-length Rabenosyn-5 protein. This 12-amino acid peptide represents a specific region of interest within the larger protein structure. Rabenosyn-5 (541-552) is typically stored at 2-8°C for routine laboratory use, while long-term storage requires temperatures of -20°C to maintain structural integrity and prevent degradation.

Position Within the Full Rabenosyn-5 Protein

The significance of the 541-552 region can be better understood by examining its location within the full-length Rabenosyn-5 protein. This peptide is situated in the C-terminal portion of human Rabenosyn-5, which contains important functional domains involved in protein-protein interactions. The full-length human Rabenosyn-5 protein has a molecular mass of approximately 110 kDa as determined by two-dimensional gel electrophoresis.

Structural Context of Rabenosyn-5

Comparative Sequence Analysis

Rabenosyn-5 shares structural similarities with other endosomal proteins. Sequence alignment studies reveal that while the N-terminal half of human Rabenosyn-5 shows similarity to yeast Vac1p, there are distinguishing features. Unlike Vac1p, Rabenosyn-5 lacks an additional RING zinc finger domain between the C2H2-type zinc finger and the FYVE finger domains. Additionally, Rabenosyn-5 contains a larger C-terminal region with five NPF (asparagine-proline-phenylalanine) motifs that serve as binding sites for proteins containing Eps15 homology (EH) domains.

Functional Significance in Endosomal Trafficking

Role in Rab5-Mediated Pathways

The full Rabenosyn-5 protein functions as an effector of Rab5, a small GTPase that regulates endocytic membrane traffic. Rabenosyn-5 is recruited to early endosomes in a phosphatidylinositol-3-kinase-dependent manner, similar to another Rab5 effector called Early Endosome Antigen 1 (EEA1). Through direct interaction with Rab5, Rabenosyn-5 participates in the regulation of membrane fusion events in the early endocytic pathway.

Interacting Protein	Binding Site	Functional Significance
Rab5	GTP-dependent binding	Recruitment to early endosomes
hVPS45	Not specified in data	Regulation of SNARE complex assembly
DmVps45 (Drosophila)	Conserved binding region	Maintenance of endosomal function
Past1/EHD1/RME-1	NPF motifs	Regulation of recycling pathways

Research Applications of Rabenosyn-5 (541-552)

Antibody Production and Protein Detection

The Rabenosyn-5 (541-552) peptide can serve as an antigen for the production of sequence-specific antibodies. Such antibodies would be valuable tools for detecting the presence and localization of Rabenosyn-5 in various cellular compartments through techniques such as western blotting, immunofluorescence microscopy, and immunoprecipitation. The use of peptide-specific antibodies allows for precise targeting of the Rabenosyn-5 protein in complex biological samples.

Experimental Findings Related to Rabenosyn-5 Function

Role in Endocytosis and Recycling

Experimental studies have demonstrated the importance of Rabenosyn-5 in endocytic processes. In Drosophila wing imaginal discs with rbsn34 clones (lacking functional Rabenosyn-5), a striking reduction in dextran-labeled endocytic structures was observed, confirming the requirement of Rabenosyn-5 for endocytosis. Additionally, in these rbsn34 clones, Rab5 accumulated in brighter and occasionally larger vesicles, suggesting a role for Rabenosyn-5 in regulating Rab5 distribution or dynamics.

Property	Rabenosyn-5	EEA1
Rab5 Binding	Direct interaction	Direct interaction
hVPS45 Interaction	Forms complex	No interaction reported
Effect on Cathepsin D Processing	Inhibition when overexpressed	No inhibition when overexpressed
NPF Motifs	Present (five)	Not reported
Endosomal Localization	Rab5-positive endosomes	Rab5-positive endosomes